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Key Feature / Detection Linear . Sample
Method . Quantification .
Sample Type Mechanism Range Preparation
(LLOQ)
UPLC- Simultaneous Tandem Mass 2-500 2 ng/mL for 5-FU  Protein
MSIMS guantification of 5-  Spectrometry ng/mL for precipitation +
[1] FU, uracil, and (Negative ESI 5-FU Liquid-liquid
tegafur in plasma mode) extraction
UPLC- Analysis from Tandem Mass 0.1-60 0.1 pg/mL (100 Solid-phase
MS/MS Dried Blood Spot Spectrometry pg/mL ng/mL) extraction from
[2] (DBS) (Negative ESI DBS card
mode)
LC- Analysis from Tandem Mass 0.1-60 0.1 pg/mL (100 Liquid
MS/MS Dried Blood Spot Spectrometry pg/mL ng/mL) extraction from
[3] (DBS) (Negative ESI DBS card
mode)
HPLC- Analysis in plasma  Diode Array Not fully 3.74 ug/L Liquid-liquid
DAD [4] Detector (DAD) specified (0.00374 pg/mL) extraction
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Detailed Experimental Protocols

Here is a more detailed look at the methodologies for the two most sensitive techniques.

UPLC-MS/MS for Simultaneous Quantification in Plasma

This method is designed for Therapeutic Drug Monitoring (TDM) in patients receiving combination therapy
(e.g., UFT/LV), allowing clinicians to track the prodrug (tegafur), its modulator (uracil), and the active drug
(5-FU) at once [1].

e Sample Preparation: A 200 pL plasma sample is mixed with stable isotope-labeled internal
standards. Proteins are precipitated using methanol. The supernatant is then evaporated, and the
residue undergoes liquid-liquid extraction with ethyl acetate. The final extract is reconstituted in a
27.5% acetonitrile aqueous solution containing 2 mM ammonium formate [1].

e Chromatography and Detection:

o Column: Waters Acquity HSS T3 (1.8 pm).
o Mass Spectrometer: Triple-stage quadrupole (Xevo TQ-D).
o lonization Mode: Negative electrospray ionization (ESI).

¢ Method Validation: The method was validated as per FDA guidance, showing excellent performance
[1]:

o Accuracy: Within £11.6% of the true value.
o Precision: Below 13.3% CV.

UPLC-MS/MS for Quantification from Dried Blood Spots (DBS)

This method offers a less invasive sampling option, which is beneficial for patient comfort and sample

stability [3] [2].

e Sample Collection and Preparation: Blood collected via finger prick is spotted onto a dedicated
DBS card and dried. A punch from the DBS card is extracted using a mixture of 2-propanol and
ethyl acetate (16:84). The extract is evaporated and reconstituted in the mobile phase for injection
[31[2].

¢ Chromatography and Detection:

o Column: Acquity UPLC BEH C18 (2.1 x 100 mm; 1.7 pm).
o Mobile Phase: Acetonitrile - 1 mM ammonium acetate (95:5).
o Flow Rate: 0.15 mL/min.
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o Detection: Multiple Reaction Monitoring (MRM) with transitions of m/z 128.97 > 41.82 for 5-FU
and m/z 168.97 > 57.88 for the internal standard (propylthiouracil) [2].

Workflow Visualization

To help you visualize the key steps, here is a workflow diagram of the sample preparation and analysis

process for the plasma UPLC-MS/MS method.
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Key Takeaways and Method Selection

¢ For Comprehensive TDM: The UPLC-MS/MS method for plasma [1] is superior when monitoring
the full pharmacokinetic profile of tegafur-based prodrug therapies is required.

¢ For Patient Convenience and Stability: The DBS-based methods [3] [2] are ideal for remote
monitoring and settings where sample stability during transport is a concern.

¢ Regarding 15N2 Labeling: The search results did not reveal the use of a 15N2 label for 5-FU
quantification. The 15N2 isotope is more commonly used in environmental science to study nitrogen
fixation [5] [6]. The stable isotopes used in the plasma method were 13C and 15N-labeled 5-FU and
tegafur [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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